Cas no 1057671-44-9 (3-2-fluoro-3-(trifluoromethyl)phenylpropan-1-ol)

• Product Name: 3-2-fluoro-3-(trifluoromethyl)phenylpropan-1-ol
• CAS No: 1057671-44-9
• MF: C₁₀H₁₀F₄O
• MW: 222.179417133331
• CID: 5915590
• PubChem ID: 53434367
• Update Time: 2024-01-16

3-2-fluoro-3-(trifluoromethyl)phenylpropan-1-ol Chemical and Physical Properties

Names and Identifiers

• Benzenepropanol, 2-fluoro-3-(trifluoromethyl)-
• 3-2-fluoro-3-(trifluoromethyl)phenylpropan-1-ol
• 1057671-44-9
• A1-23767
• 3-[2-FLUORO-3-(TRIFLUOROMETHYL)PHENYL]PROPAN-1-OL
• 2-Fluoro-3-(trifluoromethyl)benzenepropanol
• EN300-1937574
• DTXSID301262044

• Inchi： 1S/C10H10F4O/c11-9-7(4-2-6-15)3-1-5-8(9)10(12,13)14/h1,3,5,15H,2,4,6H2
• InChI Key： ZZYJNXBOZGEPTO-UHFFFAOYSA-N
• SMILES： C1(CCCO)=CC=CC(C(F)(F)F)=C1F

Computed Properties

• Exact Mass: 222.06677759g/mol
• Monoisotopic Mass: 222.06677759g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 192
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 20.2Ų

Experimental Properties

• Density: 1.277±0.06 g/cm3(Predicted)
• Boiling Point: 243.1±35.0 °C(Predicted)
• pka: 14.96±0.10(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Trifluoromethylbenzenes